N,N'-bis(3,5-dichlorophenyl)pentanediamide
N,N'-bis(3,5-dichlorophenyl)pentanediamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1007103
InChI:
InChI=1S/C17H14Cl4N2O2/c18-10-4-11(19)7-14(6-10)22-16(24)2-1-3-17(25)23-15-8-12(20)5-13(21)9-15/h4-9H,1-3H2,(H,22,24)(H,23,25)
SMILES:
C1=C(C=C(C=C1Cl)Cl)NC(=O)CCCC(=O)NC2=CC(=CC(=C2)Cl)Cl
Molecular Formula:
C17H14Cl4N2O2
Molecular Weight:
420.1 g/mol
N,N'-bis(3,5-dichlorophenyl)pentanediamide
CAS No.:
Cat. No.: VC1007103
Molecular Formula: C17H14Cl4N2O2
Molecular Weight: 420.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H14Cl4N2O2 |
|---|---|
| Molecular Weight | 420.1 g/mol |
| IUPAC Name | N,N//'-bis(3,5-dichlorophenyl)pentanediamide |
| Standard InChI | InChI=1S/C17H14Cl4N2O2/c18-10-4-11(19)7-14(6-10)22-16(24)2-1-3-17(25)23-15-8-12(20)5-13(21)9-15/h4-9H,1-3H2,(H,22,24)(H,23,25) |
| Standard InChI Key | SNSQALDUZJKBAA-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C=C1Cl)Cl)NC(=O)CCCC(=O)NC2=CC(=CC(=C2)Cl)Cl |
| Canonical SMILES | C1=C(C=C(C=C1Cl)Cl)NC(=O)CCCC(=O)NC2=CC(=CC(=C2)Cl)Cl |
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